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Compound of Interest

Compound Name: SRT 2104

Cat. No.: B1681106 Get Quote

Technical Support Center: SRT2104
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with SRT2104.

The information is presented in a question-and-answer format to directly address common

issues encountered during experimentation, with a focus on solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of SRT2104?

A1: The most recommended solvent for preparing a stock solution of SRT2104 is Dimethyl

Sulfoxide (DMSO).[1][2][3][4] It is advisable to use fresh, anhydrous DMSO as the compound's

solubility can be reduced in moisture-absorbing DMSO.[1][4]

Q2: I am observing low solubility of SRT2104 in DMSO. What could be the issue and how can I

improve it?

A2: Low solubility in DMSO can be due to several factors. Firstly, ensure you are using fresh,

high-quality DMSO, as it is hygroscopic and absorbed moisture can decrease the solubility of

SRT2104.[1][4] To enhance solubility, gentle warming of the solution to 37°C for 10 minutes

and/or sonication in an ultrasonic bath can be effective.[5]

Q3: What is the maximum concentration of SRT2104 that can be achieved in DMSO?
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A3: The reported solubility of SRT2104 in DMSO varies across different suppliers, but generally

ranges from 2 mg/mL to 16 mg/mL.[1][2][3][6] For some sources, achieving higher

concentrations of up to 5 mg/mL or even 6.46 mg/mL may require ultrasonic assistance or

gentle warming.[4][5]

Q4: Can I dissolve SRT2104 in aqueous buffers like PBS?

A4: SRT2104 is only slightly soluble or partially soluble in aqueous buffers such as PBS (pH

7.2).[2][3] Therefore, it is not recommended to prepare a primary stock solution in aqueous

buffers. For biological experiments, it is advised to first prepare a concentrated stock solution in

an organic solvent like DMSO and then perform further dilutions into your aqueous

experimental medium.[3] It is crucial to ensure the final concentration of the organic solvent is

minimal to avoid any physiological effects.[3]

Q5: Is SRT2104 soluble in ethanol?

A5: SRT2104 is reported to be insoluble or only partially soluble in ethanol.[1][2] Therefore,

ethanol is not a recommended primary solvent for this compound.

Q6: How should I prepare SRT2104 for in vivo studies?

A6: For in vivo administration, SRT2104 is often prepared in a formulation containing a

combination of solvents to ensure its solubility and bioavailability. A common formulation

involves a multi-step process:

Prepare a concentrated stock solution in DMSO.

Sequentially add co-solvents such as PEG300, Tween-80, and saline or ddH₂O.[1][4][6] The

final solution should be prepared freshly on the day of use.[4]

Troubleshooting Guide
Issue: Precipitate formation upon dilution of DMSO
stock solution in aqueous media.

Possible Cause: The concentration of SRT2104 in the final aqueous solution exceeds its

solubility limit.
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Troubleshooting Steps:

Reduce Final Concentration: Lower the final working concentration of SRT2104 in your

experiment.

Optimize Dilution: Instead of a single large dilution step, try a serial dilution approach.

Incorporate Surfactants: For certain applications, the inclusion of a low concentration of a

biocompatible surfactant like Tween-80 in the final medium might help maintain solubility.

[1][4]

Final DMSO Concentration: Ensure the final percentage of DMSO in your aqueous

solution is as low as possible, typically below 0.1%, to minimize solvent effects on

biological systems.[1]

Issue: Inconsistent experimental results.
Possible Cause: Poor solubility or precipitation of SRT2104 leading to inaccurate dosing.

Troubleshooting Steps:

Visual Inspection: Before each experiment, visually inspect your SRT2104 solution for any

signs of precipitation.

Fresh Preparations: Prepare fresh dilutions from your stock solution for each experiment.

Aqueous solutions of SRT2104 are not recommended for storage for more than one day.

[3]

Sonication: Briefly sonicate the final diluted solution before adding it to your experimental

setup to ensure homogeneity.

Data Presentation
Table 1: Solubility of SRT2104 in Various Solvents
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Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Remarks Citations

DMSO 2 - 16 3.87 - 31.0

Fresh DMSO

recommended;

gentle warming

or sonication

may be needed.

[1][2][3][4][5][6]

[7]

DMF ~2 ~3.87 [2][3]

Ethanol
Insoluble /

Partially Soluble
-

Not a

recommended

primary solvent.

[1][2][5]

Water Insoluble - [1][5]

PBS (pH 7.2) Partially Soluble -

Not

recommended

for stock

solutions.

[2][3]

Molecular Weight of SRT2104: 516.64 g/mol [1][2][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SRT2104 Stock
Solution in DMSO

Weighing: Accurately weigh out 5.17 mg of SRT2104 powder.

Dissolution: Add 1 mL of fresh, anhydrous DMSO to the powder.

Solubilization: Vortex the solution thoroughly. If full dissolution is not achieved, sonicate the

vial in an ultrasonic water bath for 5-10 minutes or warm it gently at 37°C for 10 minutes.[5]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term stability.[1][4]
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Protocol 2: Preparation of an In Vivo Formulation
(Example)
This protocol is an example, and the final concentrations and volumes should be adjusted

based on the specific experimental requirements.

Prepare Stock: Start with a clear stock solution of SRT2104 in DMSO (e.g., 5 mg/mL).[4]

Add Co-solvents: For a 1 mL final working solution, sequentially add the following solvents,

ensuring the solution is mixed thoroughly after each addition:

100 µL of the 5 mg/mL SRT2104 in DMSO stock solution.

400 µL of PEG300.

50 µL of Tween-80.

450 µL of saline.[4]

Final Solution: This will result in a 0.5 mg/mL solution of SRT2104 in a vehicle of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4][6]

Use: Use the prepared formulation immediately for the best results.[1][4]
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Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving SRT2104.
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Caption: Simplified signaling pathway of SRT2104 as a SIRT1 activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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